N-(5-acetamido-2-methoxyphenyl)-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)acetamide

• IUPAC Name: N-(5-acetamido-2-methoxyphenyl)-2-(6-oxo-3-phenylpyridazin-1-yl)acetamide
• InChI: InChI=1S/C21H20N4O4/c1-14(26)22-16-8-10-19(29-2)18(12-16)23-20(27)13-25-21(28)11-9-17(24-25)15-6-4-3-5-7-15/h3-12H,13H2,1-2H3,(H,22,26)(H,23,27)
• InChI Key: KEJKKKLQDGBHRC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)OC)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=CC=C3
• Molecular Formula: C21H20N4O4
• Molecular Weight: 392.4 g/mol

Description

N-(5-acetamido-2-methoxyphenyl)-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)acetamide, commonly known as AMPA, is a chemical compound that has been the subject of extensive scientific research in recent years. It is an organic compound that belongs to the class of pyridazines, which are heterocyclic compounds containing a six-membered ring with two nitrogen atoms and four carbon atoms. AMPA has been found to have significant potential in the field of medicine, particularly in the treatment of various diseases.

Scientific Research Applications

Anticancer and Antimicrobial Applications

• A series of N-aryl substituted phenyl acetamide analogs, including N-(5-acetamido-2-methoxyphenyl)-2-(6-oxo-3-phenylpyridazin-1(6H)-yl)acetamide, were synthesized and tested for inhibition activity against HCT 116 cancer cell line, demonstrating significant anticancer properties. Additionally, these compounds showed antimicrobial activities, indicating potential applications in treating bacterial infections (Kumar et al., 2019).

Antioxidant Properties

• New coumarin derivatives, including this compound, were synthesized and screened for antibacterial and antioxidant activities. The findings revealed that most of these compounds were more active against E. coli, S. aureus, and B. subtilis than standard references, showcasing their potential as antibacterial and antioxidant agents (Hamdi et al., 2012).

Potential as Imaging Probes

• Derivatives of this compound were synthesized and evaluated as potential imaging probes for positron emission tomography (PET) to visualize 5-HT2A receptors, suggesting their use in neuroimaging and diagnostics (Prabhakaran et al., 2006).

Crystal Structure Studies

• The crystal structure of related compounds, such as 2-acetamido-N-benzyl-2-(methoxyamino)acetamides, was studied, revealing the compound's molecular geometry, which could be significant in understanding the compound's interactions and stability for various applications (Camerman et al., 2005).